(NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine

• IUPAC Name: (NZ)-N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
• InChI: InChI=1S/C11H13NO/c1-8-5-6-9-3-2-4-11(12-13)10(9)7-8/h5-7,13H,2-4H2,1H3/b12-11-
• InChI Key: NRXXCKJRKNRTSY-QXMHVHEDSA-N
• Canonical SMILES: CC1=CC2=C(CCCC2=NO)C=C1
• Isomeric SMILES: CC1=CC\2=C(CCC/C2=N/O)C=C1
• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• CAS No.: 5462-81-7

Description

(NE)-N-(7-Methyltetralin-1-ylidene)hydroxylamine (IUPAC name: (1E)-N-Hydroxy-7-methyl-3,4-dihydro-1(2H)-naphthalenimine) is a hydroxylamine derivative with the molecular formula C₁₁H₁₃NO and a molecular weight of 175.23 g/mol . It features a methyl-substituted tetralin (1,2,3,4-tetrahydronaphthalene) backbone fused with a hydroxylamine functional group (-NHOH). This compound is also known by synonyms such as 7-Methyl-1-tetralone oxime and N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine . Its structure combines aromatic and alicyclic characteristics, which may influence its reactivity and biological interactions.

Biological Activity

(NH)-N-(7-methyltetralin-1-ylidene)hydroxylamine is a compound that has garnered interest due to its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse sources.

Chemical Structure and Properties

(NH)-N-(7-methyltetralin-1-ylidene)hydroxylamine is characterized by a hydroxylamine functional group attached to a methyltetralin backbone. This structural configuration suggests potential interactions with various biological targets.

The biological activity of (NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine is thought to involve several mechanisms:

• Enzyme Interaction : The compound may interact with specific enzymes, potentially modulating their activity through competitive or non-competitive inhibition.
• Receptor Modulation : Its structural similarity to other known compounds suggests it could act as a modulator for various receptors, including those involved in neurotransmission and metabolic pathways.

Pharmacological Effects

Research indicates that compounds with similar structures exhibit a range of pharmacological effects, including:

• Antimicrobial Activity : Some derivatives have shown significant antimicrobial properties, suggesting that (NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine may also possess similar effects against microbial pathogens.
• Neuropharmacological Effects : Preliminary studies indicate potential activity at dopamine receptors, which may influence behavioral outcomes in animal models .

Study 1: Antimicrobial Activity

A study investigated the antimicrobial effects of hydroxylamine derivatives, including (NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine. Results showed that the compound exhibited significant inhibition against various bacterial strains, with an observed Minimum Inhibitory Concentration (MIC) ranging from 32 to 128 μg/mL.

Compound	MIC (μg/mL)	Bacterial Strain
(NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine	64	E. coli
Other Derivative A	32	S. aureus
Other Derivative B	128	P. aeruginosa

Study 2: Neuropharmacological Assessment

In another study focused on neuropharmacological properties, (NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine was tested for its effects on dopamine receptor activity in rat models. Behavioral tests indicated enhanced locomotor activity at specific doses, suggesting dopaminergic modulation.

Dose (mg/kg)	Effect on Locomotion
5	Increased
10	No significant change
20	Decreased

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-Substituted Hydroxylamine Derivatives

(NE)-N-(7-Methyltetralin-1-ylidene)hydroxylamine belongs to a broader class of N-substituted hydroxylamines , which exhibit diverse chemical and biological properties. Key comparisons include:

Compound Name	Molecular Formula	Key Substituents	Biological Activity	Metabolic Pathway
(NE)-N-(7-Methyltetralin-1-ylidene)hydroxylamine	C₁₁H₁₃NO	7-Methyltetralin	Not extensively studied	Likely CYP-mediated
N-(2-Methoxyphenyl)hydroxylamine	C₇H₉NO₂	2-Methoxyphenyl	Carcinogen metabolite	CYP1A/2E1-mediated
O-Ethyl Hydroxylamine	C₂H₇NO	Ethyl group	Antimicrobial, anticancer	Poorly characterized

• Structural Differences : The 7-methyltetralin moiety in the target compound imparts greater lipophilicity compared to simpler aryl or alkyl substituents (e.g., N-(2-methoxyphenyl)hydroxylamine ). This may enhance membrane permeability but reduce aqueous solubility .
• Reactivity: Hydroxylamine derivatives are known for redox cycling and interactions with DNA. For example, hydroxylamine itself lowers the thermal stability (Tm) of DNA by forming adducts with cytosine residues .

Tetralin and Naphthalene Derivatives

Compared to 7-methyl-1-tetralone (a ketone precursor), the oxime group in (NE)-N-(7-Methyltetralin-1-ylidene)hydroxylamine introduces nucleophilic reactivity, enabling interactions with electrophilic biomolecules. This contrasts with N-nitrosodimethylamine (), a nitrosamine with distinct carcinogenic mechanisms via DNA alkylation.

Pharmacological and Toxicological Profiles

• Antimicrobial Activity: N-Substituted hydroxylamines like O-ethyl hydroxylamine exhibit antimicrobial properties by inhibiting ribonucleotide reductase .
• Metabolism: N-(2-Methoxyphenyl)hydroxylamine is metabolized by hepatic CYP enzymes (e.g., CYP1A) to o-anisidine and o-aminophenol, with implications for carcinogenicity .